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Compound of Interest

Compound Name: 6(E)-Octadecenol

Cat. No.: B8262347

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety, logistical, and operational information for the handling and
disposal of 6(E)-Octadecenol (also known as elaidyl alcohol or trans-9-Octadecen-1-ol).
Adherence to these procedures is critical for ensuring laboratory safety and regulatory
compliance.

I. Quantitative Data Summary

The following table summarizes the key quantitative data for 6(E)-Octadecenol and a closely
related isomer, which can be used for risk assessment and experimental planning.
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Property Value Notes

6(E)-Octadecenol, Elaidyl

Chemical Name alcohol, trans-9-Octadecen-1-

ol
CAS Number 506-42-3 [1][2]
Molecular Formula CisH360 [11[2]
Molecular Weight 268.48 g/mol [3114]

_ White to off-white solid, waxy
Physical State [2][4]
flakes or pellets

Melting Point 32-34 °C [4]
Boiling Point ~333 °C (estimated) [1]
Flash Point ~120.7 °C (estimated) [1]

Insoluble in water; soluble in
Solubility organic solvents like ethanol [2][4]

and ether.

o Oral LD50 (Rat) > 5000 mg/kg
Toxicity _ [5][6]
(for cis-9-Octadecen-1-ol)

Note: Some physical and toxicological data are based on estimations or data from the cis-
isomer and should be used as a guideline. Always refer to the specific Safety Data Sheet
(SDS) provided by the supplier.

Il. Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 6(E)-Octadecenol to minimize exposure and
ensure personal safety.

» Hand Protection: Chemical-resistant gloves (e.qg., nitrile) are required. Inspect gloves for any
signs of degradation or puncture before use.
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o Eye Protection: Safety glasses with side shields or chemical splash goggles are essential to
protect against dust particles and potential splashes.

» Skin and Body Protection: A standard laboratory coat must be worn. For larger quantities or
when there is a significant risk of spillage, a chemical-resistant apron should also be used.

o Respiratory Protection: For operations that may generate dust, such as weighing or
transferring the solid, a NIOSH-approved N95 dust mask or a respirator with a particulate
filter is recommended.[1] Work in a well-ventilated area, preferably within a chemical fume
hood.

lll. Experimental Workflow and Handling Procedures

The following diagram and procedural steps outline the safe handling workflow for 6(E)-

Octadecenol from receipt to disposal.
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Workflow for Handling 6(E)-Octadecenol

Preparation

1. Review SDS and
Establish Work Area

(2. Don Appropriate PPE)

Handling

3. Weighing and Transfer
(in fume hood)

4. Experimental Use
(e.g., dissolution, reaction)
Cleanup and Disposal

5. Decontaminate Glassware
and Work Surfaces

G. Segregate and Label Wasta

7. Store Waste in
Designated Area

8. Arrange for
Professional Disposal

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 6(E)-Octadecenol.
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Detailed Methodologies:

e Preparation and Precautionary Measures:

[¢]

Before starting any work, thoroughly review the Safety Data Sheet (SDS) for 6(E)-
Octadecenol.

[¢]

Designate a specific work area for handling the chemical, preferably within a chemical
fume hood.[7]

[¢]

Ensure that an emergency eyewash station and safety shower are readily accessible.

[¢]

Cover the work surface with absorbent bench paper to contain any potential spills.[8]
» Handling and Experimental Use:

o Weighing: Since 6(E)-Octadecenol is a solid, weighing should be performed in a fume
hood or on an enclosed balance to minimize the inhalation of any fine particles.[8] Use a
weigh boat to prevent spillage.[8]

o Transfer: When transferring the powder, use a spatula and avoid pouring directly from the
bottle to prevent dust formation.[8] Keep the container closed when not in use.[8]

o In Solution: Once dissolved in a solvent, the risk of aerosolization is reduced, and it can be
handled on a benchtop with standard precautions for the solvent being used.[8]

IV. Disposal Plan
Proper disposal of 6(E)-Octadecenol and associated waste is crucial to prevent environmental
contamination and ensure regulatory compliance.

+ Waste Segregation:

o Solid Waste: Collect unused 6(E)-Octadecenol and any contaminated materials (e.g.,
weigh boats, gloves, bench paper) in a clearly labeled, sealed container designated for
solid chemical waste.
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o Liquid Waste: Solutions containing 6(E)-Octadecenol should be collected in a separate,
labeled container for liquid chemical waste. Do not mix with incompatible waste streams.

[9]

o Empty Containers: Thoroughly rinse empty containers with a suitable solvent. The rinsate
should be collected as liquid chemical waste. Deface the original label on the empty
container before disposal in the appropriate recycling or trash receptacle.

e Waste Storage:

o Store all waste containers in a designated and properly labeled satellite accumulation
area.[10]

o Ensure waste containers are kept closed and stored in secondary containment to prevent
spills.[11]

e Final Disposal:
o Never dispose of 6(E)-Octadecenol down the drain or in the regular trash.[12]

o Arrange for the collection and disposal of all chemical waste through your institution's
Environmental Health and Safety (EHS) office or a licensed professional waste disposal
service.[10]

By adhering to these guidelines, you can ensure a safe working environment and the
responsible management of 6(E)-Octadecenol in your laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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